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Compound of Interest

Compound Name: AHL modulator-1

Cat. No.: B15567188

For Immediate Release

A comprehensive technical guide detailing the physicochemical properties, biological activity,
and underlying mechanisms of AHL Modulator-1, a significant regulator of N-acyl-L-
homoserine lactone (AHL)-mediated quorum sensing in bacteria, is now available for
researchers, scientists, and drug development professionals. This document provides an in-
depth analysis of the compound, also known as compound 12, including its chemical structure,
synthesis, and detailed experimental protocols for assessing its modulatory effects.

AHL Modulator-1 has been identified by its CAS number 942296-18-6 and possesses a
molecular formula of C12H12BrNO3, corresponding to a molecular weight of 298.13 g/mol .
This synthetic molecule has demonstrated a dual role in modulating quorum sensing pathways,
exhibiting both agonistic and antagonistic properties in key biological assays.

Physicochemical Properties

A summary of the key physicochemical properties of AHL Modulator-1 is presented in the
table below, providing essential data for its application in research and development.
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Property Value

CAS Number 942296-18-6

Molecular Formula C12H12BrNO3
Molecular Weight 298.13 g/mol

Purity >98%

Storage (Powder) -20°C for up to 2 years
Storage (in DMSO) -80°C for up to 6 months

Biological Activity

AHL Modulator-1's primary function is the modulation of AHL-mediated quorum sensing, a
cell-to-cell communication system in bacteria that regulates gene expression in response to
population density. This modulation is characterized by both the enhancement (agonism) and
inhibition (antagonism) of quorum sensing-controlled processes. The biological activity has
been quantified in two key assays: a cellulase activity assay and a potato maceration assay.

Assay Agonistic Activity (%) Antagonistic Activity (%)
Cellulase Activity 21 42
Potato Maceration 5 32

Mechanism of Action and Signaling Pathways

AHL Modulator-1 exerts its effects by interacting with the components of the AHL quorum
sensing system. In Gram-negative bacteria, this system typically involves an AHL synthase (a
Luxl homolog) that produces the AHL signal molecule, and an AHL receptor (a LuxR homolog)
that binds the signal and regulates gene expression. AHL Modulator-1, as an analog of natural
AHLs, is believed to competitively bind to the LuxR receptor, leading to either activation or
inhibition of downstream signaling pathways that control various physiological processes,
including virulence factor production and biofilm formation.
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Figure 1. Generalized AHL Quorum Sensing Pathway and the Point of Intervention for AHL Modulator-1.
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Caption: Figure 1. Generalized AHL Quorum Sensing Pathway and the Point of Intervention for
AHL Modulator-1.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided to ensure reproducibility
and facilitate further research.

Synthesis of N-(4-bromophenylacetyl)-L-homoserine
lactone (AHL Modulator-1)

The synthesis of AHL Modulator-1 is adapted from established protocols for the preparation of
N-acyl homoserine lactone analogs. A general synthetic scheme is outlined below:
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Starting Materials:
L-Homoserine lactone hydrobromide
4-Bromophenylacetic acid

Coupling Reaction
(e.g., using a carbodiimide coupling agent like EDC or DCC in the presence of a base)

Purification
(e.g., column chromatography)

AHL Modulator-1
(N-(4-bromophenylacetyl)-L-homoserine lactone)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Unveiling the Physicochemical Profile of AHL
Modulator-1: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567188#physicochemical-properties-of-ahl-
modulator-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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